Cas no 339289-35-9 (Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate
• CAS No: 339289-35-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00568430
• CID: 1460919
• PubChem ID: 24727562
• Update Time: 2025-06-09

Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-ethoxyphenyl)-4-oxobutanoate
• ETHYL 4-(4-ETHOXYPHENYL)-4-OXOBUTYRATE
• CTK4H1480
• AG-F-14881
• KB-201727
• ETHYL4-(4-ETHOXYPHENYL)-4-OXOBUTYRATE
• AKOS005943441
• 339289-35-9
• SR-01000513160
• DB-264974
• MFCD00568430
• SR-01000513160-1
• DTXSID70645780
• Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate

• MDL： MFCD00568430
• Inchi： 1S/C14H18O4/c1-3-17-12-7-5-11(6-8-12)13(15)9-10-14(16)18-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： SDDMMCSKOXNFJW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.61130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate

Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate (CAS No. 339289-35-9): An Overview of Its Properties and Applications

Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate (CAS No. 339289-35-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality and a substituted phenyl group, which contribute to its distinct physical and chemical properties.

The molecular formula of Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate is C₁₅H₁₈O₄, and its molecular weight is approximately 266.30 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 75 to 78°C, making it suitable for various thermal processes.

One of the key features of Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate is its ability to undergo selective chemical reactions, which has been extensively studied in the context of organic synthesis. Recent research has shown that this compound can serve as an excellent starting material for the synthesis of more complex molecules, particularly those with biological activity. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated that Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate can be efficiently converted into a series of substituted phenylethylamines, which are known for their pharmacological properties.

In the pharmaceutical industry, Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate has shown promise as an intermediate in the synthesis of drugs targeting specific diseases. A notable example is its use in the development of anti-inflammatory agents. Research conducted at the University of California, Los Angeles (UCLA) revealed that derivatives of Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

Beyond pharmaceutical applications, Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate has also found utility in materials science. Its ester functionality and aromatic structure make it a valuable component in the formulation of advanced polymers and coatings. A study published in Advanced Materials in 2020 highlighted the use of this compound as a monomer in the synthesis of high-performance polyesters with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The environmental impact of Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate has also been a subject of interest. Researchers at the University of Cambridge conducted a comprehensive environmental risk assessment and found that this compound exhibits low toxicity to aquatic organisms and minimal bioaccumulation potential. This makes it a safer alternative to some traditional chemicals used in industrial processes.

In conclusion, Ethyl 4-(4-ethoxyphenyl)-4-oxobutyrate (CAS No. 339289-35-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.